Cas no 1698054-37-3 (1-Ethynyl-3-fluorocyclobutane)

• Product Name: 1-Ethynyl-3-fluorocyclobutane
• CAS No: 1698054-37-3
• MF: C₆H₇F
• MW: 98.1181852817535
• MDL: MFCD30802458
• CID: 4703163
• Update Time: 2025-08-01

1-Ethynyl-3-fluorocyclobutane Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-3-fluorocyclobutane
• SB16268
• 1-Ethynyl-3-fluorocyclobutane

• MDL： MFCD30802458
• Inchi： 1S/C6H7F/c1-2-5-3-6(7)4-5/h1,5-6H,3-4H2
• InChI Key： PEQSIJPQSOAQFQ-UHFFFAOYSA-N
• SMILES： FC1CC(C#C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 0

Additional information on 1-Ethynyl-3-fluorocyclobutane

1-Ethynyl-3-Fluorocyclobutane: A Comprehensive Overview

1-Ethynyl-3-fluorocyclobutane, identified by the CAS number 1698054-37-3, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclobutane ring, which is a four-membered carbon ring, and its substituents: an ethynyl group (-C≡CH) at the 1-position and a fluorine atom at the 3-position. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and potential industrial applications.

The synthesis of 1-Ethynyl-3-fluorocyclobutane involves advanced methodologies in organic synthesis, including transition metal-catalyzed cycloadditions and fluorination techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for large-scale production. Researchers have also explored the use of palladium catalysts to facilitate the coupling reactions, which has significantly improved the efficiency of the synthesis process.

The chemical properties of 1-Ethynyl-3-fluorocyclobutane are influenced by its strained cyclobutane ring and the electron-withdrawing effects of the fluorine atom. The ethynyl group introduces additional reactivity, making this compound versatile in various chemical transformations. For instance, the compound has been used as a precursor in the synthesis of complex organic molecules, including those with potential applications in pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of 1-Ethynyl-3-fluorocyclobutane in materials science, particularly in the development of novel polymers and materials with unique mechanical properties. The compound's ability to undergo polymerization under specific conditions has led to the creation of materials with enhanced flexibility and durability. These materials have shown promise in applications such as flexible electronics and advanced composites.

In addition to its synthetic applications, 1-Ethynyl-3-fluorocyclobutane has been studied for its biological activity. Preliminary assays have indicated that this compound exhibits moderate activity against certain enzymes, suggesting potential leads for drug discovery. However, further research is required to fully understand its pharmacokinetics and toxicity profiles.

The study of 1-Ethynyl-3-fluorocyclobutane has also contributed to our understanding of strained ring systems in organic chemistry. The cyclobutane ring introduces significant angle strain, which affects the compound's reactivity and stability. Researchers have utilized computational methods, such as density functional theory (DFT), to model the electronic structure and reactivity of this compound, providing valuable insights into its behavior under various conditions.

In conclusion, 1-Ethynyl-3-fluorocyclobutane, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from organic synthesis to materials science and pharmacology. As research progresses, it is anticipated that this compound will unlock new possibilities for innovation in both academic and industrial settings.